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Introduction
Hydroxysteroid 17-beta dehydrogenase 13 (Hsd17B13) is a lipid droplet-associated enzyme

predominantly expressed in the liver.[1][2][3][4][5] Genetic association studies have linked loss-

of-function variants of Hsd17B13 to a reduced risk of developing chronic liver diseases,

including non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).

[1][2][6] This protective association has positioned Hsd17B13 as a promising therapeutic target

for these conditions. Hsd17B13 is known to possess retinol dehydrogenase activity, converting

retinol to retinaldehyde.[1] The enzyme is involved in signaling pathways regulated by the liver

X receptor α (LXRα) and sterol regulatory element-binding protein-1c (SREBP-1c), key

regulators of lipid metabolism.[1][2]

Hsd17B13-IN-29 is a potent inhibitor of Hsd17B13, demonstrating an IC50 value of ≤ 0.1 μM in

estradiol conversion assays.[7] Accurate measurement of the engagement of Hsd17B13 by

Hsd17B13-IN-29 in a cellular context is crucial for its development as a therapeutic agent.

These application notes provide detailed protocols for quantifying the target engagement of

Hsd17B13 with Hsd17B13-IN-29 using biochemical and cellular thermal shift assays.
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Parameter Value Assay Type Substrate Reference

IC50 ≤ 0.1 μM Enzymatic Assay Estradiol [7]

Signaling Pathway and Experimental Workflow
Below are diagrams illustrating the Hsd17B13 signaling pathway and a general experimental

workflow for measuring target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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